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Compound of Interest

Compound Name: dimethyl mesitylboronate
CAS No.: 34907-53-4
Cat. No.: B3131095
Get Quote
Abstract

Dimethyl mesitylboronate (MesB(OMe)2) represents a critical "Goldilocks" reagent in
organoboron chemistry. While Mesitylboronic acid (MesB(OH):) is prone to unpredictable
dehydration into boroxines (anhydrides), complicating stoichiometric precision, and Mesityl
pinacolboronate (MesBpin) often exhibits sluggish reactivity due to excessive steric bulk, the
dimethyl ester offers an optimal balance. It provides a discrete, purifiable molecular entity for
precise stoichiometry while maintaining high reactivity in sterically demanding Suzuki-Miyaura
cross-couplings and hypervalent iodine synthesis. This guide details the experimental setup,
handling requirements, and validated protocols for deploying MesB(OMe):z in high-value
transformations.

Chemical Identity & Handling
The "Stoichiometry Problem" in Boronic Acids

Researchers often default to Mesitylboronic acid. However, this reagent exists in a dynamic
equilibrium with its cyclic trimer (boroxine) and various hydrates.
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e MesB(OH)2 (MW: 164.01) vs. (MesBO)s (MW: 438.00)

o Consequence: Weighing "1.0 equivalent" of the acid often results in a 10-30% excess or
deficiency of active boron species depending on the hydration state.

Dimethyl Mesitylboronate (MesB(OMe)2) solves this.
e MW: 192.06 g/mol
o State: Colorless liquid or low-melting solid.

e Purity: Can be distilled or crystallized to >99% purity, ensuring exact stoichiometry—crucial
for catalytic cycles where reagent imbalance promotes homocoupling or catalyst poisoning.

Storage and Stability

o Moisture Sensitivity: High. The B-O bond is labile. Exposure to atmospheric moisture
hydrolyzes the ester back to the acid/boroxine mixture.

o Storage: Store under Argon or Nitrogen at 2—8°C.

e Handling: Weigh in a glovebox or use Schlenk techniques. If the compound smells like
methanol, significant hydrolysis has occurred.

Application 1: Sterically Demanding Suzuki-Miyaura
Coupling[1]

Coupling the bulky mesityl group (2,4,6-trimethylphenyl) is challenging due to steric hindrance
at the transmetallation step. Standard catalysts like Pd(PPhs)a usually fail.

Mechanistic Insight

The rate-determining step for bulky substrates is often transmetallation. The boron center must
coordinate with a base (OH~ or OR™) to form a tetra-coordinate boronate "ate" complex before
the organic group can transfer to Palladium.

 MesB(OMe)2 Advantage: In anhydrous conditions (using alkoxide bases), the dimethyl ester
forms the "ate" complex directly without generating water, preventing competitive
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protodeboronation of the mesityl group.

Validated Protocol

Target: Synthesis of 2-Mesityl-pyridine (or similar biaryls).

Reagents:

Aryl Halide (1.0 equiv)[1]

Dimethyl Mesitylboronate (1.2 equiv)

Catalyst: Pdz(dba)s (2 mol%) + SPhos (4-8 mol%)

o Note: SPhos is essential for sterically hindered couplings.

Base: K3POa (3.0 equiv) or Ba(OH)2z (for extreme sterics).

Solvent: Toluene/Water (10:1) or Anhydrous Dioxane (if protodeboronation is observed).

Step-by-Step Procedure:

Setup: Flame-dry a Schlenk tube and cool under Argon.
e Loading: Add Pdz(dba)s, SPhos, Aryl Halide, and solid Base. Cycle Argon/Vacuum 3 times.
e Solvent: Add degassed solvent via syringe.

» Reagent Addition: Add Dimethyl Mesitylboronate via syringe (if liquid) or as a solution in
the reaction solvent.

o Critical: Do not add the boronate until the catalyst is pre-complexed (stir 5 mins).
» Reaction: Heat to 100°C for 12—24 hours.

o Workup: Cool to RT. Filter through a Celite pad (elute with EtOAc). Wash filtrate with brine.[1]
Dry over Na2S0Oa.[1]

 Purification: Flash chromatography (Hexanes/EtOAc).
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Data Summary: Ligand Performance

Ligand Yield (24h) Observation

Failed. Steric bulk prevents
PPhs < 10% _

transmetallation.

Slow conversion. Significant
dppf 35% )

homocoupling.

Excellent. Buchwald ligand
SPhos 92% N

facilitates bulky transfer.

Good, but SPhos is often
XPhos 88% superior for ortho-substituted

coupling.

Visualization: Catalytic Cycle
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Caption: The Suzuki-Miyaura cycle highlighting the critical role of Boron Activation and the
Transmetallation bottleneck common with bulky Mesityl groups.

Application 2: Synthesis of Diaryliodonium Salts

Mesityl-containing diaryliodonium salts (e.g., Mesityl(phenyl)iodonium triflate) are powerful
electrophilic arylating agents. MesB(OMe):z is an ideal precursor for "One-Pot" syntheses
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because it generates fewer inorganic byproducts than boronic acids.

Protocol: One-Pot Oxidation

Reaction:Ar-1 + MesB(OMe)2 + mCPBA + TsOH - [Ar-I-Mes]*OTs~

Reagents:

Aryl lodide (1.0 equiv)[1]

MesB(OMe)z (1.1 equiv)

MCPBA (1.1 equiv, dried)

p-Toluenesulfonic acid monohydrate (TSOH-H20) (1.0 equiv)

Solvent: Dichloromethane (DCM) / 2,2,2-Trifluoroethanol (TFE) (1:1 v/v)
Step-by-Step Procedure:

o Oxidation: Dissolve Aryl lodide in DCM/TFE. Add mCPBA.[2] Stir at RT for 1 hour to
generate the iodine(lll) intermediate.

 Activation: Add TsOH. Stir 10 mins.

e Coupling: Add MesB(OMe):z slowly at 0°C.

o Completion: Allow to warm to RT and stir for 2 hours.

« |solation: Concentrate in vacuo. Precipitate the salt by adding Diethyl Ether (Etz0).

« Purification: Filter the solid and wash extensively with Et2O to remove unreacted boronate
and benzoic acid (from mCPBA).

Workflow Diagram
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Caption: One-pot oxidative synthesis of Diaryliodonium salts using Dimethyl Mesitylboronate.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

The Mesityl group is electron-
rich and prone to replacing -
) ) ) B(OMe)2z with -H. Use
Low Yield (Suzuki) Protodeboronation .
anhydrous conditions and
increase base concentration to

speed up transmetallation.

MesB(OMe)z hydrolyzes to
acid, which may form inactive
Pd-complexes. Switch to
SPhos or XPhos ligands which

create a protective pocket

No Reaction Catalyst Poisoning

around Pd.

The ester has hydrolyzed.
N Distill the reagent before use
Methanol Smell Reagent Decomposition ) ]
or recrystallize from Hexane if

solid.

Presence of Oz. Degas
Homocoupling (Mes-Mes) Oxidative Coupling solvents thoroughly (freeze-

pump-thaw is best).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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